Isosamidin
Isosamidin
Isosamidin is a member of coumarins.
Brand Name:
Vulcanchem
CAS No.:
53023-18-0
VCID:
VC21093379
InChI:
InChI=1S/C21H22O7/c1-11(2)10-16(24)27-19-17-14(28-21(4,5)20(19)25-12(3)22)8-6-13-7-9-15(23)26-18(13)17/h6-10,19-20H,1-5H3/t19-,20-/m1/s1
SMILES:
CC(=CC(=O)OC1C(C(OC2=C1C3=C(C=C2)C=CC(=O)O3)(C)C)OC(=O)C)C
Molecular Formula:
C21H22O7
Molecular Weight:
386.4 g/mol
Isosamidin
CAS No.: 53023-18-0
Cat. No.: VC21093379
Molecular Formula: C21H22O7
Molecular Weight: 386.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Isosamidin is a member of coumarins. |
|---|---|
| CAS No. | 53023-18-0 |
| Molecular Formula | C21H22O7 |
| Molecular Weight | 386.4 g/mol |
| IUPAC Name | [(9R,10R)-9-acetyloxy-8,8-dimethyl-2-oxo-9,10-dihydropyrano[2,3-f]chromen-10-yl] 3-methylbut-2-enoate |
| Standard InChI | InChI=1S/C21H22O7/c1-11(2)10-16(24)27-19-17-14(28-21(4,5)20(19)25-12(3)22)8-6-13-7-9-15(23)26-18(13)17/h6-10,19-20H,1-5H3/t19-,20-/m1/s1 |
| Standard InChI Key | VPDWBGHNQKUFNN-WOJBJXKFSA-N |
| Isomeric SMILES | CC(=CC(=O)O[C@H]1[C@H](C(OC2=C1C3=C(C=C2)C=CC(=O)O3)(C)C)OC(=O)C)C |
| SMILES | CC(=CC(=O)OC1C(C(OC2=C1C3=C(C=C2)C=CC(=O)O3)(C)C)OC(=O)C)C |
| Canonical SMILES | CC(=CC(=O)OC1C(C(OC2=C1C3=C(C=C2)C=CC(=O)O3)(C)C)OC(=O)C)C |
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